Cas no 7369-58-6 (N-Methyl-N-(oxiran-2-ylmethyl)cyclohexanamine)

• Product Name: N-Methyl-N-(oxiran-2-ylmethyl)cyclohexanamine
• CAS No: 7369-58-6
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• MDL: MFCD09737572
• CID: 4716606
• Update Time: 2025-05-18

N-Methyl-N-(oxiran-2-ylmethyl)cyclohexanamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-(oxiran-2-ylmethyl)cyclohexanamine
• N-methyl-N-[(oxiran-2-yl)methyl]cyclohexanamine
• N-CYCLOHEXYL-N-METHYL-N-(OXIRAN-2-YLMETHYL)AMINE
• N-Methyl-N-(oxiran-2-ylmethyl)cyclohexanamine

• MDL： MFCD09737572
• Inchi： 1S/C10H19NO/c1-11(7-10-8-12-10)9-5-3-2-4-6-9/h9-10H,2-8H2,1H3
• InChI Key： XZDMWOSRQFJCLV-UHFFFAOYSA-N
• SMILES： O1CC1CN(C)C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 143
• Topological Polar Surface Area: 15.8

Additional information on N-Methyl-N-(oxiran-2-ylmethyl)cyclohexanamine

Recent Advances in the Study of N-Methyl-N-(oxiran-2-ylmethyl)cyclohexanamine (CAS: 7369-58-6)

N-Methyl-N-(oxiran-2-ylmethyl)cyclohexanamine (CAS: 7369-58-6) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its epoxy and cyclohexylamine functional groups, has recently been the subject of several studies aimed at exploring its potential applications in drug development and chemical synthesis. The unique structural features of this compound make it a promising candidate for various therapeutic and industrial applications.

Recent research has focused on the synthesis and characterization of N-Methyl-N-(oxiran-2-ylmethyl)cyclohexanamine, with particular emphasis on its reactivity and potential as a building block for more complex molecules. Studies have demonstrated that the epoxy group in this compound can undergo ring-opening reactions, which are crucial for the formation of new chemical bonds and the development of novel pharmaceuticals. Additionally, the cyclohexylamine moiety provides a stable framework that can be further functionalized to enhance biological activity.

One of the key findings in recent literature is the use of N-Methyl-N-(oxiran-2-ylmethyl)cyclohexanamine as an intermediate in the synthesis of bioactive compounds. Researchers have successfully utilized this compound to develop derivatives with potential antimicrobial and anti-inflammatory properties. These derivatives have shown promising results in preliminary in vitro and in vivo studies, suggesting that N-Methyl-N-(oxiran-2-ylmethyl)cyclohexanamine could play a critical role in the development of new therapeutic agents.

Another area of interest is the compound's potential application in polymer chemistry. The epoxy group's ability to participate in polymerization reactions has been exploited to create novel materials with unique properties. These materials have potential applications in drug delivery systems, where controlled release and biocompatibility are essential. The versatility of N-Methyl-N-(oxiran-2-ylmethyl)cyclohexanamine in both pharmaceutical and material science contexts underscores its importance as a research target.

Despite these advancements, challenges remain in the large-scale production and purification of N-Methyl-N-(oxiran-2-ylmethyl)cyclohexanamine. Recent studies have addressed these issues by optimizing synthetic routes and developing more efficient purification techniques. These improvements are critical for ensuring the compound's availability for further research and potential commercialization.

In conclusion, N-Methyl-N-(oxiran-2-ylmethyl)cyclohexanamine (CAS: 7369-58-6) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it a promising candidate for the development of new drugs and materials. Ongoing research efforts are expected to further elucidate its potential applications and address current limitations in its synthesis and use.